[6-(1,3-Dioxolan-2-yl)pyridin-2-yl]methanol

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: [6-(1,3-dioxolan-2-yl)pyridin-2-yl]methanol
• InChI: InChI=1S/C9H11NO3/c11-6-7-2-1-3-8(10-7)9-12-4-5-13-9/h1-3,9,11H,4-6H2
• InChI Key: TVUMEDJRIMXGPE-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=CC(=N2)CO

Description

[6-(1,3-Dioxolan-2-yl)pyridin-2-yl]methanol is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(1,3-dioxolan-2-yl)-6-methylpyridine 1-oxide (2.3 g, 12.69 mmol, 1 eq.) in 200 ml dry DCM was added TFA (6.66 g, 31.73 mmol, 2.5 eq.) via syringe, The reaction was stirred 2 hrs and was evaporated on RFE. The residue was redissolved in 200 ml DCM and 200 ml of 2M aqueous K2CO3 solution was added. Vigorously stirring was allowed for 2 hrs. The aqueous layer was separated and extracted with fresh DCM (2×100 ml). The organics were combined, washed with water (50 ml), brine (50 ml), dried over MgSO4 and concentrated to give [6-(1,3-dioxolan-2-yl)pyridin-2-yl]methanol (2.25 g, 84% yield) as a yellow oil.